Cas no 1170898-30-2 (N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide
• CAS No: 1170898-30-2
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 5981745
• PubChem ID: 42285683
• Update Time: 2025-06-11

N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide
• 1170898-30-2
• N-[(2-methoxyphenyl)methyl]-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]acetamide
• N-(2-methoxybenzyl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)acetamide
• SR-01000922011
• AKOS024505566
• F5298-0355
• SR-01000922011-1
• CHEMBL5014388
• VU0641052-1
• N-[(2-methoxyphenyl)methyl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide

• Inchi： 1S/C19H24N4O4/c1-14-11-16(19(25)22-7-9-27-10-8-22)21-23(14)13-18(24)20-12-15-5-3-4-6-17(15)26-2/h3-6,11H,7-10,12-13H2,1-2H3,(H,20,24)
• InChI Key： VCTMWSBTKWWFII-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(C)N(CC(NCC3C=CC=CC=3OC)=O)N=2)=O)CC1

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.7Ų

Additional information on N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide

Comprehensive Overview of N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide (CAS No. 1170898-30-2)

N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide (CAS No. 1170898-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyrazole core, a morpholine moiety, and an acetamide linkage, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its morpholine-4-carbonyl group, which is known for enhancing bioavailability and metabolic stability.

The compound's CAS No. 1170898-30-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name, while complex, highlights the functional groups that contribute to its reactivity and binding affinity. The 2-methoxyphenyl segment, for instance, is often associated with improved solubility and pharmacokinetic properties, a topic frequently searched by medicinal chemists and formulation scientists. Recent trends in AI-driven drug design have further amplified interest in such compounds, as machine learning models increasingly predict their utility in kinase inhibition or GPCR modulation.

In the context of green chemistry and sustainable synthesis, N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide has been explored for its potential to be synthesized via catalytic methods or microwave-assisted reactions. These approaches align with the growing demand for eco-friendly pharmaceutical manufacturing, a hot topic in both academic and industrial circles. Searches for low-waste synthetic routes and energy-efficient processes often lead to discussions about compounds like this, where traditional methods may be optimized for scalability and environmental impact.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how pyrazole derivatives like this one could be tailored to individual genetic profiles. The morpholine component, in particular, is a recurring motif in FDA-approved drugs, sparking queries about its structure-activity relationships (SAR) and toxicological profiles. Online forums and scientific platforms often feature debates about the ADME properties (absorption, distribution, metabolism, excretion) of such molecules, making this compound a frequent subject of literature reviews and patent analyses.

From a commercial perspective, CAS No. 1170898-30-2 is cataloged by major chemical suppliers as a high-purity reference standard, catering to labs focused on analytical method development or quality control. Its stability under various storage conditions is a common query among purchasers, alongside inquiries about HPLC protocols for its quantification. The compound's spectroscopic data (e.g., NMR, MS) is also widely shared in open-access databases, supporting collaborative research efforts.

In summary, N-(2-methoxyphenyl)methyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide represents a fascinating intersection of medicinal chemistry, process optimization, and biomolecular targeting. Its multifaceted applications and alignment with contemporary scientific trends ensure its relevance in ongoing and future studies. As search engines reflect growing curiosity about next-generation heterocycles and computational drug discovery, this compound is poised to remain a key player in innovative research pipelines.